2-[1-benzyl-4-(hydroxymethyl)tetrahydro-1H-pyrrol-3-yl]benzenol

• IUPAC Name: 2-[1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]phenol
• InChI: InChI=1S/C18H21NO2/c20-13-15-11-19(10-14-6-2-1-3-7-14)12-17(15)16-8-4-5-9-18(16)21/h1-9,15,17,20-21H,10-13H2
• InChI Key: JPLSIBRFAFEEDC-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1CC2=CC=CC=C2)C3=CC=CC=C3O)CO
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

“2-[1-benzyl-4-(hydroxymethyl)tetrahydro-1H-pyrrol-3-yl]benzenol” is a chemical compound used for proteomics research. It has a molecular formula of C18H21NO2 and a molecular weight of 283.36.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be inferred from its molecular structure. It has a molecular weight of 283.36. More specific properties like melting point, boiling point, solubility, etc., are not available in the resources I have.

Future Directions

The future directions for the study and application of “2-[1-benzyl-4-(hydroxymethyl)tetrahydro-1H-pyrrol-3-yl]benzenol” are not specified in the available resources. It’s used in proteomics research, which suggests it may have applications in understanding protein structure and function.

Synthesis routes and methods

Procedure details

Lithium tetrahydroaluminate in tetrahydrofuran (1.00 M, 1.50 mL) was added to a solution of 2-benzyl-2,3,3a,9b-tetrahydrochromeno[3,4-c]pyrrol-4(1H)-one (188.0 mg, 0.0006730 mol) in THF (2.0 mL) at 0° C. The mixture was stirred at 0° C. for 1 h and then quenched with acetone. Ethyl acetate (10 mL) was added and the resulting mixture was treated with NaOH (1N, 3 mL) and then was filtered through a pad of celite. The filtrate was washed with brine (2×5 mL) and the organic layer was dried over Na2SO4, filtered, and concentrated under reduced pressure to give the desired product.